Cas no 1786689-18-6 (4-nitro-N-(3S)-pyrrolidin-3-ylbenzene-1-sulfonamide)

• Product Name: 4-nitro-N-(3S)-pyrrolidin-3-ylbenzene-1-sulfonamide
• CAS No: 1786689-18-6
• MF: C₁₀H₁₃N₃O₄S
• MW: 271.292920827866
• CID: 5962679
• PubChem ID: 79685435
• Update Time: 2025-06-09

4-nitro-N-(3S)-pyrrolidin-3-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-(3S)-pyrrolidin-3-ylbenzene-1-sulfonamide
• 1786689-18-6
• EN300-1168158
• 4-nitro-N-[(3S)-pyrrolidin-3-yl]benzene-1-sulfonamide
• AKOS018242449

• Inchi： 1S/C10H13N3O4S/c14-13(15)9-1-3-10(4-2-9)18(16,17)12-8-5-6-11-7-8/h1-4,8,11-12H,5-7H2/t8-/m0/s1
• InChI Key： FYPRNWRSVAUMLP-QMMMGPOBSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N[C@@H]1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 271.06267708g/mol
• Monoisotopic Mass: 271.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 112Ų

Additional information on 4-nitro-N-(3S)-pyrrolidin-3-ylbenzene-1-sulfonamide

Comprehensive Overview of 4-nitro-N-(3S)-pyrrolidin-3-ylbenzene-1-sulfonamide (CAS No. 1786689-18-6)

4-nitro-N-(3S)-pyrrolidin-3-ylbenzene-1-sulfonamide, identified by its CAS number 1786689-18-6, is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound features a nitrobenzene moiety linked to a (3S)-pyrrolidin-3-yl group via a sulfonamide bridge, making it a subject of interest for drug discovery and enzyme inhibition studies. Its unique structure offers versatility in modulating biological targets, particularly in the context of kinase inhibitors and GPCR (G-protein-coupled receptor) research, which are hot topics in modern therapeutics.

The growing demand for small-molecule inhibitors and precision medicine has propelled research into compounds like 4-nitro-N-(3S)-pyrrolidin-3-ylbenzene-1-sulfonamide. Researchers are particularly intrigued by its potential applications in cancer therapy and neurodegenerative diseases, areas where sulfonamide derivatives have shown promise. For instance, its nitro group could contribute to redox modulation, a mechanism explored in anti-inflammatory and antioxidant drug development. These attributes align with current trends in AI-driven drug design and computational chemistry, where molecular docking studies often highlight sulfonamides as key scaffolds.

From a synthetic chemistry perspective, CAS 1786689-18-6 exemplifies the importance of stereoselective synthesis, given its (3S)-pyrrolidin-3-yl configuration. This chiral center is critical for interactions with biological targets, emphasizing the compound's relevance in asymmetric catalysis and enantioselective reactions. Laboratories focusing on high-throughput screening (HTS) frequently prioritize such structurally defined molecules to accelerate hit-to-lead optimization. Moreover, the compound’s sulfonamide group is a hallmark of many FDA-approved drugs, underscoring its pharmacological appeal.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce 4-nitro-N-(3S)-pyrrolidin-3-ylbenzene-1-sulfonamide. Solvent-free reactions, biocatalysis, and flow chemistry are among the innovative approaches being explored to reduce waste and improve yields. These efforts resonate with the broader scientific community’s push toward environmentally benign methodologies, a topic frequently searched in academic and industrial circles.

The compound’s physicochemical properties, such as its logP (lipophilicity) and hydrogen-bonding capacity, make it a valuable candidate for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Computational tools like QSAR (Quantitative Structure-Activity Relationship) models are often employed to predict its behavior in biological systems, addressing common queries about drug-likeness and bioavailability. Such analyses are pivotal for preclinical development, where optimizing pharmacokinetic profiles is paramount.

Beyond pharmaceuticals, 1786689-18-6 has potential applications in material science, particularly in designing functional polymers or supramolecular assemblies. Its nitro-aromatic and sulfonamide groups could contribute to photophysical properties, making it relevant for organic electronics or sensor technologies. This interdisciplinary appeal aligns with searches for multipurpose organic compounds and hybrid materials.

In summary, 4-nitro-N-(3S)-pyrrolidin-3-ylbenzene-1-sulfonamide (CAS 1786689-18-6) represents a convergence of medicinal chemistry, synthetic innovation, and sustainability. Its structural features and diverse applications cater to trending scientific inquiries, from targeted drug delivery to green synthesis. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings, addressing pressing challenges in healthcare and advanced materials.